Cas no 61209-66-3 (1-Naphthalenethiol,8-chloro-)

• Product Name: 1-Naphthalenethiol,8-chloro-
• CAS No: 61209-66-3
• MF: C₁₀H₇ClS
• MW: 194.680580377579
• CID: 515616
• PubChem ID: 3017241
• Update Time: 2025-04-19

1-Naphthalenethiol,8-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenethiol,8-chloro-
• 8-chloronaphthalene-1-thiol

• Inchi： 1S/C10H7ClS/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1-6,12H
• InChI Key： YICMQGKNGMHCIU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CC=CC(=C21)S

Computed Properties

• Exact Mass: 193.99581
• Monoisotopic Mass: 193.995699
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 1

Experimental Properties

• Density: 1.314
• Boiling Point: 325.2°C at 760 mmHg
• Flash Point: 133.3°C
• Refractive Index: 1.698
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes